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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical structure and functional
components of Maleimide-PEG6-tert-butyloxycarbonyl (Mal-PEG6-Boc). This
heterobifunctional linker is a valuable tool in bioconjugation, drug delivery, and proteomics,
enabling the covalent linkage of molecules of interest.

Core Structure and Functional Groups

Mal-PEG6-Boc is a linear molecule composed of three key functional moieties: a maleimide
group, a hexaethylene glycol (PEG6) spacer, and a tert-butyloxycarbonyl (Boc) protected
functional group. The systematic IUPAC name for this compound is tert-butyl 1-(2,5-dioxo-2,5-
dihydro-1H-pyrrol-1-yl)-3,6,9,12,15,18-hexaoxahenicosan-21-oate[1].

The molecule's structure is characterized by the following components:

o Maleimide (Mal): Located at one terminus, this reactive group specifically and efficiently
forms a stable thioether bond with sulfhydryl (thiol) groups, commonly found in cysteine
residues of proteins and peptides.
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o Hexaethylene Glycol (PEGS6): This central polyethylene glycol spacer consists of six
repeating ethylene glycol units. The PEG chain is hydrophilic, which enhances the solubility
of the entire molecule and the resulting conjugate in aqueous environments[1][2]. It also
provides a flexible and defined-length bridge between the conjugated molecules.

o tert-Butyloxycarbonyl (Boc): The other terminus of the linker features a tert-butyl ester, which
serves as a protecting group for a carboxylic acid[1]. The Boc group is stable under many
reaction conditions but can be readily removed under acidic conditions to reveal the terminal
carboxylic acid for subsequent conjugation reactions[1][2].

Quantitative Data Summary

The following table summarizes the key quantitative data for Mal-PEG6-Boc, facilitating its use
in experimental design and analysis.

Property Value Reference
CAS Number 518044-37-6 [1]
Chemical Formula C23H39NO10 [1]
Molecular Weight 489.56 g/mol [1]
Exact Mass 489.2574 [1]
Purity >95% [1]

Molecular Structure Diagram

The following diagram, generated using Graphviz (DOT language), illustrates the chemical
structure of Mal-PEG6-Boc, highlighting its distinct functional components.
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Chemical structure of Mal-PEG6-Boc.

Experimental Protocols

While specific experimental protocols are highly dependent on the application, the general
workflow for utilizing Mal-PEG6-Boc in a bioconjugation experiment, such as labeling a protein

with a small molecule, is outlined below.

Logical Workflow for Protein-Small Molecule Conjugation:
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Step 2: Activation of Carboxylic Acid
(e.g., EDC/NHS chemistry)

Forms reactive NHS ester

Step 3: Conjugation Reaction
(Protein + Activated Small Molecule-PEG-Mal)

ormation of stable thioether bond

Step 4: Purification of Conjugate
(e.g., Size Exclusion Chromatography)

:
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Generalized workflow for bioconjugation.

Signaling Pathway Analogy for Linker Function:

The function of Mal-PEG6-Boc can be conceptualized as a signaling pathway where each
component enables the next step in the conjugation process.
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Functional pathway of Mal-PEG6-Boc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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